Cas no 2228214-79-5 (2-{1-difluoro(phenyl)methylcyclobutyl}acetic acid)

• Product Name: 2-{1-difluoro(phenyl)methylcyclobutyl}acetic acid
• CAS No: 2228214-79-5
• MF: C₁₃H₁₄F₂O₂
• MW: 240.245871067047
• CID: 6015625
• PubChem ID: 165975260
• Update Time: 2025-10-05

2-{1-difluoro(phenyl)methylcyclobutyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-difluoro(phenyl)methylcyclobutyl}acetic acid
• 2228214-79-5
• 2-{1-[difluoro(phenyl)methyl]cyclobutyl}acetic acid
• EN300-1861682

• Inchi： 1S/C13H14F2O2/c14-13(15,10-5-2-1-3-6-10)12(7-4-8-12)9-11(16)17/h1-3,5-6H,4,7-9H2,(H,16,17)
• InChI Key： SIULKEUCWWHAJB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1(CC(=O)O)CCC1)F

Computed Properties

• Exact Mass: 240.09618601g/mol
• Monoisotopic Mass: 240.09618601g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-{1-difluoro(phenyl)methylcyclobutyl}acetic acid

Compound CAS No: 2228214-79-5 - 2-{1-Difluoro(Phenyl)methylcyclobutyl}Acetic Acid

Compound CAS No: 2228214-79-5, also known as 2-{1-Difluoro(Phenyl)methylcyclobutyl}Acetic Acid, is a novel organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a cyclobutane ring substituted with a difluorophenylmethyl group and an acetic acid moiety. The combination of these structural elements gives rise to intriguing chemical properties and potential applications in drug development and material science.

The synthesis of Compound CAS No: 2228214-79-5 involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Recent advancements in asymmetric catalysis have enabled the efficient construction of the cyclobutane ring, which is a critical component of this compound's structure. The difluorophenylmethyl group is introduced through a series of electrophilic aromatic substitution reactions, followed by careful functional group transformations to achieve the final acetic acid derivative.

One of the most fascinating aspects of Compound CAS No: 2228214-79-5 is its ability to exhibit unique physical and chemical properties due to its complex molecular architecture. The cyclobutane ring introduces significant strain into the molecule, which can influence its reactivity and stability. Additionally, the presence of the difluorophenyl group imparts electronic effects that can modulate the compound's interaction with biological systems. Recent studies have demonstrated that this compound exhibits promising activity in vitro against various enzyme targets, making it a potential candidate for drug development.

In terms of applications, Compound CAS No: 2228214-79-5 has shown potential in several areas. Its ability to act as a selective inhibitor of certain kinases makes it a valuable tool in the study of cellular signaling pathways. Furthermore, its structural versatility allows for further modification to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability.

The latest research on Compound CAS No: 2-{1-Difluoro(Phenyl)methylcyclobutyl}Acetic Acid has focused on understanding its mechanism of action at the molecular level. Advanced computational methods, including molecular docking and dynamics simulations, have provided insights into how this compound interacts with its target proteins. These studies have revealed that the cyclobutane ring plays a crucial role in determining the compound's binding affinity and selectivity.

In conclusion, Compound CAS No: 2-{1-Difluoro(Phenyl)methylcyclobutyl}Acetic Acid represents a significant advancement in organic chemistry with promising applications in drug discovery and beyond. Its unique structure, coupled with recent breakthroughs in synthetic methodology and mechanistic understanding, positions it as a valuable asset for future research and development efforts.